Cas no 141553-09-5 ((1R,2R)-2-(Benzylamino)cyclohexanol)

(1R,2R)-2-(Benzylamino)cyclohexanol is a chiral cyclohexanol derivative featuring a benzylamino substituent at the 2-position. Its stereospecific (1R,2R) configuration makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications, particularly in the development of enantioselective catalysts or bioactive compounds. The presence of both amino and hydroxyl functional groups enhances its utility as a bifunctional building block for heterocycle formation or ligand design. Its rigid cyclohexane backbone contributes to structural stability, while the benzyl group offers opportunities for further modifications. This compound is typically employed in research settings where precise stereochemistry and functional group compatibility are critical. Proper handling under inert conditions is recommended due to potential sensitivity.

(1R,2R)-2-(Benzylamino)cyclohexanol structure

141553-09-5 structure

Product Name:(1R,2R)-2-(Benzylamino)cyclohexanol

CAS No:141553-09-5

MF:C₁₃H₁₉NO

MW:205.296063661575

MDL:MFCD09996881

CID:2102961

Update Time:2025-08-05

(1R,2R)-2-(Benzylamino)cyclohexanol Chemical and Physical Properties

Names and Identifiers

- (1R,2R)-2-(Benzylamino)cyclohexanol
- (1R,2R)-2-(benzylaMino)cyclohexan-1-ol
- 2-(phenylmethylamino)cyclohexanol
- Bicyclo<3.2.2>nonan-6,8-dion
- Bicyclo<3.2.2>nonane-6,8-dione
- rac-(1R*,5R*)-bicyclo[3.2.2]nonane-6,8-dione
- rac-(1R,2R)-2-(benzylamino)cyclohexanol
- trans-(2-benzylamino)cyclohexanol
- trans-2-(N-Benzylamino)cyclohexanol
- trans-2-(phenylmethylamino)cyclohexanol
- trans-2-(Benzylamino)cyclohexanol
- trans-2-Benzylamino-1-cyclohexanol
- Cyclohexanol, 2-[(phenylmethyl)amino]-, (1R-trans)-
- trans-2-Benzylamino-cyclohexanol
- 2-Benzylamino-Cyclohexanol
- (1R,2R)-2-Benzylamino-1-cyclohexanol
- PubChem19547
- NJNCYFUGUYIMEQ-CHWSQXEVSA-N
- AA288
- Trans-2-Benzylaminocyclohexan-1-ol
- MDL： MFCD09996881
- Inchi： 1S/C13H19NO/c15-13-9-5-4-8-12(13)14-10-11-6-2-1-3-7-11/h1-3,6-7,12-15H,4-5,8-10H2/t12-,13-/m1/s1
- InChI Key： NJNCYFUGUYIMEQ-CHWSQXEVSA-N
- SMILES： O[C@@H]1CCCC[C@H]1NCC1C=CC=CC=1

Computed Properties

Exact Mass: 205.14700
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 177
Topological Polar Surface Area: 32.299

Experimental Properties

PSA: 32.26000
LogP: 2.47060

(1R,2R)-2-(Benzylamino)cyclohexanol Pricemore >>

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SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY026771-1g	(1R,2R)-2-(Benzylamino)cyclohexanol	141553-09-5	>97%	1g	¥37.00	2024-07-09
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abcr	AB425973-1 g	(1R,2R)-2-Benzylamino-1-cyclohexanol, min. 97%; .	141553-09-5		1g	€85.10	2023-06-16